2-Bromo-1-(4-fluorophenyl)ethanone-d4

• Molecular Formula: C8H6BrFO
• Molecular Weight: 221.06 g/mol
• InChI: InChI=1S/C8H6BrFO/c9-5-8(11)6-1-3-7(10)4-2-6/h1-4H,5H2/i1D,2D,3D,4D
• InChIKey: ZJFWCELATJMDNO-RHQRLBAQSA-N

2-Bromo-1-(4-fluorophenyl)ethanone-d4 Product Profile

2-Bromo-1-(4-fluorophenyl)ethanone-d4 (CAS 1219803-30-1, molecular formula C8H2D4BrFO, molecular weight 221.06 g/mol) is the deuterium-labeled analog of 2-Bromo-1-(4-fluorophenyl)ethanone (CAS 403-29-2), also known as 4-fluorophenacyl bromide . This stable isotope-labeled (SIL) compound features four deuterium atoms substituted at the 2,3,5,6 positions of the phenyl ring, creating a +4 Da mass shift relative to the unlabeled analyte (MW 217.04) . It is manufactured to ≥98% purity with isotopic enrichment typically at 94 atom% D, making it suitable as an internal standard for quantitative LC-MS/MS analysis . The compound is classified under isotope-labeled compounds, carries HS Tariff Code 2934.99.9001, and is supplied exclusively for research use in bioanalytical method development, pharmacokinetic studies, and metabolic investigations .

Stable isotope-labeled internal standard (SIL-IS) for quantitative LC-MS/MS

Co-elutes with analyte to compensate for matrix effects in bioanalytical methods

Supports research bioanalytical method development, pharmacokinetic and metabolic studies

Why 2-Bromo-1-(4-fluorophenyl)ethanone-d4 Cannot Be Substituted

In quantitative LC-MS/MS analysis of 4-fluorophenacyl bromide and its derivatives in complex biological matrices, substitution of the deuterated d4 standard with the unlabeled compound or structurally similar non-isotopic internal standards introduces significant analytical error. Stable isotope-labeled internal standards (SIL-IS) are the gold standard for quantitative analysis of drugs and metabolites in complex biological samples precisely because they co-elute with the analyte and experience identical matrix effects [1]. The unlabeled analog cannot serve as an internal standard because it is indistinguishable from the target analyte, precluding separate quantitation. Non-isotopic structural analogs, while detectable separately, exhibit differential ionization efficiency and matrix effect susceptibility relative to the analyte, leading to inaccurate concentration determinations . The d4-labeled compound, with its +4 Da mass shift and near-identical physicochemical properties (LogP 2.5 identical to unlabeled), provides the required chromatographic co-elution while maintaining MS distinguishability .

Unlabeled 4-fluorophenacyl bromide

Indistinguishable from target analyte; prevents separate quantitation

Non-isotopic structural analogs

Differential ionization and matrix effects may bias quantitation

Lower-deuterium alternatives (d1/d2)

May approach or fall below ≥3 Da mass resolution threshold, risking isotopic interference

• [1] Grotz T, et al. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129–135. doi:10.1093/jat/bkac046 View Source

2-Bromo-1-(4-fluorophenyl)ethanone-d4 Performance Evidence

Deuterated vs. 13C-Labeled Internal Standard Accuracy Bias

In a systematic comparative study of deuterated (²H) versus non-deuterated (¹³C) SIL-IS for urinary biomarkers, the deuterated internal standard 2MHA-[²H₇] generated urinary concentrations on average 59.2% lower than those generated with the ¹³C₆-labeled IS [1]. Spike accuracy measurements revealed that 2MHA-[²H₇] produced negatively biased urinary results of −38.4%, whereas no significant bias was observed for 2MHA-[¹³C₆] [1]. This discrepancy is attributed to deuterium-associated isotopic effects causing differential retention time elution between the deuterated IS and the target analyte, which diminishes the capacity to compensate for matrix effects [2]. While this represents a known limitation of deuterated IS generally, it establishes a critical benchmark: laboratories using 2-Bromo-1-(4-fluorophenyl)ethanone-d4 must validate matrix effect compensation in their specific assay system and may need to evaluate ¹³C-labeled alternatives if significant bias is observed.

Accuracy bias: D vs ¹³C

Class-level inference

Deuterated IS: −38.4% spike accuracy bias
¹³C-labeled IS: No significant bias

Matrix effect compensation must be validated in target assay; ¹³C alternative may be evaluated

Method-specific; urinary biomarker study

Evidence Dimension	Spike accuracy bias in urinary matrix
Target Compound Data	Deuterated IS class (2MHA-[²H₇]): −38.4% bias
Comparator Or Baseline	¹³C-labeled IS (2MHA-[¹³C₆]): No significant bias
Quantified Difference	59.2% lower concentrations with deuterated IS; −38.4% accuracy bias
Conditions	LC–ESI–MS/MS assay; urinary 2-methylhippuric acid quantification; human urine matrix

Why This Matters

This class-level inference alerts procurement specialists and method developers that deuterated IS may require additional validation for matrix effect compensation and may not always be the optimal choice compared to ¹³C-labeled alternatives depending on the specific analyte-matrix system.

• [1] Grotz T, et al. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129–135. doi:10.1093/jat/bkac046 View Source
• [2] Grotz T, et al. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129–135. Significant isotopic effects associated with deuterium labeling often cause the deuterated IS to elute at a different retention time from the target analyte. View Source

Mass Differential Compliance with FDA/EMA Requirements

The four deuterium substitutions in 2-Bromo-1-(4-fluorophenyl)ethanone-d4 create a +4 Da mass difference relative to the unlabeled analyte (221.06 g/mol vs. 217.04 g/mol) . For small drug molecules with molecular weight less than 1,000 Da, a mass difference of three or more mass units between the analyte and SIL internal standard is required to prevent spectral line overlap and ensure reliable quantitation . This +4 Da differential exceeds the minimum requirement, providing a comfortable safety margin for MS resolution. In contrast, alternative labeling strategies using fewer deuterium atoms (e.g., d1 or d2) may approach or fall below the three-unit threshold, risking isotopic interference from naturally occurring M+1/M+2 isotopomers of the unlabeled analyte.

Mass differential margin

Cross-study comparable

+4 Da (exceeds ≥3 Da minimum by 33%)

Supports bioanalytical method validation requirements

Prevents isotopic interference in small molecule LC-MS/MS

Evidence Dimension	Mass difference between analyte and internal standard
Target Compound Data	+4 Da (221.06 vs. 217.04 g/mol)
Comparator Or Baseline	Regulatory/industry minimum requirement: ≥3 Da
Quantified Difference	Exceeds minimum requirement by +1 Da (33% margin)
Conditions	Small molecule LC-MS/MS analysis (MW < 1,000 Da)

Why This Matters

This quantifiable mass differential provides procurement justification that the d4 compound meets and exceeds regulatory expectations for isotopic internal standards in validated bioanalytical methods, whereas lower-deuterium alternatives may risk spectral interference and method failure during validation.

Label Stability: Non-Exchangeable Aromatic Deuteration

The deuterium labels in 2-Bromo-1-(4-fluorophenyl)ethanone-d4 are specifically positioned at the 2′,3′,5′,6′ positions of the aromatic phenyl ring, avoiding placement on heteroatoms or alpha-carbon positions adjacent to the carbonyl group . This strategic placement prevents proton-deuterium exchange that can occur when deuterium labels are situated on oxygen, nitrogen, or carbons alpha to carbonyl groups . In contrast, alternative labeling approaches that place deuterium at exchangeable sites (e.g., alpha to carbonyl via H/D exchange during synthesis) risk label loss during sample preparation, particularly under acidic or basic conditions, leading to inaccurate quantitation and compromised method robustness.

Deuterium label stability

Class-level inference

Aromatic ring deuteration at 2′,3′,5′,6′ positions; non-exchangeable

Ensures consistent mass differential across sample preparation pH conditions

Structural principle; avoids H/D exchange risk at alpha-carbon

Evidence Dimension	Deuterium label stability against H/D exchange
Target Compound Data	Aromatic ring deuterium at 2′,3′,5′,6′ positions (non-exchangeable sites)
Comparator Or Baseline	Alpha-carbon deuterium placement (exchangeable under acidic/basic conditions)
Quantified Difference	Non-exchangeable vs. exchangeable; no numeric data available (class-level principle)
Conditions	Sample preparation, chromatography under varied pH conditions

Why This Matters

This structural feature ensures consistent +4 Da mass differential across diverse sample preparation protocols, making the compound suitable for validated methods across multiple laboratories and experimental conditions where alternative deuterium placement strategies may introduce variability and require method re-validation.

Isotopic Enrichment Purity and Quantitation Sensitivity

Commercial specifications for 2-Bromo-1-(4-fluorophenyl)ethanone-d4 include isotopic enrichment of 94 atom% D, with purity ≥98% as determined by HPLC . This enrichment level corresponds to ≤6% unlabeled species present as contaminant. In LC-MS/MS quantitation, unlabeled contamination in the internal standard directly contributes to background signal at the analyte m/z channel, elevating the lower limit of quantitation (LLOQ) and reducing assay sensitivity . For bioanalytical methods targeting ng/mL concentration ranges, each percentage point of unlabeled contamination proportionally degrades method sensitivity. The 94 atom% D specification provides a defined, quantifiable quality benchmark that enables procurement specialists to compare vendor offerings and ensures method reproducibility across batches.

Isotopic enrichment purity

Cross-study comparable

94 atom% D (≤6% unlabeled contamination)

Defines LLOQ sensitivity; enables batch comparison

Directly impacts background signal at analyte channel

Evidence Dimension	Isotopic enrichment purity
Target Compound Data	94 atom% D (≤6% unlabeled contamination)
Comparator Or Baseline	Industry expectation: >98 atom% D ideal; 90-95 atom% D acceptable for routine use
Quantified Difference	94 atom% D provides ≤6% unlabeled background
Conditions	Isotopic enrichment analysis by mass spectrometry

Why This Matters

This quantifiable purity specification enables direct comparison between vendor lots and provides a procurement criterion for selecting internal standard batches that will maintain method sensitivity at target LLOQ levels in regulated bioanalysis.

2-Bromo-1-(4-fluorophenyl)ethanone-d4 Application Scenarios

Regulated Bioanalytical Method Validation for Pharmacokinetics

This deuterated d4 compound is the internal standard of choice for developing validated LC-MS/MS methods intended for regulatory submission (FDA, EMA, ICH M10). The +4 Da mass differential exceeds the minimum requirement of ≥3 mass units, providing a comfortable safety margin against isotopic interference from the unlabeled analyte's natural abundance isotopomers . The non-exchangeable deuterium placement at aromatic positions ensures consistent performance across varied sample preparation pH conditions . Laboratories should validate matrix effect compensation in their specific biological matrix, as deuterated IS may exhibit retention time shifts relative to analyte under certain chromatographic conditions that could affect accuracy [1]. Procurement specification should require Certificate of Analysis documenting both chemical purity (≥98%) and isotopic enrichment (≥94 atom% D) .

Metabolic Profiling of Fluorophenyl Synthetic Intermediates

2-Bromo-1-(4-fluorophenyl)ethanone (unlabeled, CAS 403-29-2) serves as a key synthetic intermediate for preparing aromatase inhibitors, casein kinase inhibitors, TRPV1 antagonists, and antimalarial agents . The deuterated d4 analog enables precise quantitation of this intermediate in reaction monitoring, stability studies, and metabolic investigations. Use of the d4 internal standard corrects for ion suppression/enhancement effects from complex reaction matrices, enabling accurate determination of synthetic yields and impurity profiles. The +4 Da mass shift provides unambiguous MS differentiation from the unlabeled compound, essential for simultaneous quantitation in the same analytical run .

Photoinduced DNA Cleavage Mechanism Studies

The unlabeled compound, 2-Bromo-4′-fluoroacetophenone, functions as a photoinduced DNA cleaving agent that serves as a precursor for fluoro-substituted phenyl radicals, generating highly reactive radicals upon illumination to mediate DNA strand breakage . For quantitative studies of radical generation kinetics, DNA cleavage efficiency, and reaction mechanism elucidation, the deuterated d4 compound provides the necessary internal standard for LC-MS/MS quantitation of parent compound depletion and photoproduct formation. The non-exchangeable aromatic deuterium labeling is particularly critical in these light-exposure studies, as alternative alpha-carbon deuterium labeling could undergo H/D exchange under the radical-generating photochemical conditions, compromising quantitation accuracy .

Cross-Laboratory Bioequivalence Method Transfer

In bioequivalence trials where sample analysis is distributed across multiple CROs or laboratory sites, method transferability depends on consistent internal standard performance. The 94 atom% D isotopic enrichment specification of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 provides a standardized, vendor-independent quality metric that enables procurement of functionally equivalent material across sites . The well-characterized physicochemical properties (LogP 2.5, MW 221.06, storage stability: powder -20°C for 3 years) facilitate centralized procurement and distribution to multiple testing sites with documented stability during ambient shipping . The defined non-exchangeable labeling pattern ensures that method performance remains consistent regardless of minor variations in sample preparation protocols across different laboratories [1].

Application

Selection Property

Validation Focus

Bioanalytical method validation

Mass differential safety margin (+4 Da)

Matrix effect compensation validation

Reaction monitoring & metabolic profiling

Unambiguous +4 Da MS differentiation

Ion suppression correction in complex matrices

Photochemical mechanism studies

Non-exchangeable deuteration stability

Photoproduct quantitation accuracy

Cross-laboratory method transfer

Standardized 94 atom% D specification

Inter-laboratory matrix effect reproducibility

• [1] Grotz T, et al. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129–135. View Source